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Introduction
Fsllry-NH2 is a synthetic peptide that has garnered significant interest in pharmacological

research due to its modulatory effects on key signaling pathways involved in inflammation,

pain, and itch. Initially identified as a selective antagonist for the Protease-Activated Receptor 2

(PAR2), recent studies have unveiled a more complex pharmacological profile, revealing its

ability to also act as an agonist on the Mas-related G protein-coupled receptor C11 (MrgprC11)

in mice.[1][2][3] This dual activity makes Fsllry-NH2 a valuable tool for investigating the

intricate mechanisms underlying sensory perception and inflammatory responses.

These application notes provide detailed protocols for the intraperitoneal (i.p.) injection of

Fsllry-NH2 in mice for studying its effects on pain, inflammation, and itch, along with data

presentation and visualization of relevant signaling pathways.

Mechanism of Action
Fsllry-NH2 exhibits a dual mechanism of action:
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PAR2 Antagonism: Fsllry-NH2 competitively inhibits the activation of PAR2, a receptor that

is typically activated by the cleavage of its extracellular domain by proteases such as trypsin

and tryptase.[4][5][6] By blocking PAR2, Fsllry-NH2 can attenuate downstream signaling

cascades that contribute to inflammation and pain.

MrgprC11 Agonism: In mice, Fsllry-NH2 has been shown to directly activate MrgprC11, a

receptor primarily expressed in sensory neurons.[1][2][3] This activation leads to the initiation

of an itch response.[1][2][3]

The signaling pathways associated with these receptors are crucial for understanding the

physiological effects of Fsllry-NH2.

Signaling Pathways
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Experimental Protocols
General Protocol for Intraperitoneal (i.p.) Injection of
Fsllry-NH2 in Mice
This protocol provides a generalized procedure for the i.p. administration of Fsllry-NH2. The

optimal dose and vehicle should be determined empirically for each specific experimental

model.

Materials:

Fsllry-NH2 peptide

Vehicle solution (e.g., sterile saline, PBS, or a solution containing DMSO, PEG300, and

Tween 80)

Sterile 1 mL syringes

Sterile needles (25-27 gauge)

70% ethanol

Animal scale

Appropriate animal handling and restraint devices

Procedure:

Preparation of Fsllry-NH2 Solution:

Allow Fsllry-NH2 to equilibrate to room temperature before reconstitution.

Reconstitute the peptide in a suitable vehicle. For a stock solution, sterile Dimethyl

Sulfoxide (DMSO) can be used, followed by further dilution in a vehicle appropriate for

injection. A commonly used vehicle for poorly soluble peptides is a mixture of DMSO,

PEG300, Tween 80, and sterile water.

Vortex briefly to ensure complete dissolution.
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The final concentration should be calculated based on the desired dosage and a standard

injection volume (e.g., 100 µL per 20 g mouse).

Animal Preparation:

Weigh the mouse to determine the precise injection volume.

Properly restrain the mouse to expose the abdomen. One common method is to gently

scruff the mouse by the loose skin on its back and allow the body to rest on the forearm.

Injection:

Position the mouse with its head tilted slightly downwards. This allows the abdominal

organs to shift cranially, reducing the risk of puncture.

Identify the injection site in the lower right or left quadrant of the abdomen, avoiding the

midline to prevent damage to the bladder and major blood vessels.

Swab the injection site with 70% ethanol.

Insert the needle at a 15-30 degree angle into the peritoneal cavity.

Gently aspirate to ensure the needle has not entered a blood vessel or organ. If blood or

any fluid is drawn, withdraw the needle and reinject at a different site with a fresh needle

and syringe.

Slowly inject the Fsllry-NH2 solution.

Withdraw the needle and return the mouse to its cage.

Post-injection Monitoring:

Observe the mouse for any signs of distress, discomfort, or adverse reactions following

the injection.
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Protocol for Dermatophyte-Associated Itch Model
This protocol is adapted from studies investigating the role of PAR2 in itch.[4]

Materials:

Fsllry-NH2

Dermatophyte extract (e.g., from Arthroderma vanbreuseghemii)

Sterile saline

Observation chambers

Video recording equipment

Procedure:

Animal Acclimatization:

Acclimatize mice to the observation chambers for at least 30 minutes before the

experiment.

Fsllry-NH2 Administration:

Prepare Fsllry-NH2 in sterile saline at the desired concentration.

Administer Fsllry-NH2 via intradermal (i.d.) injection into the rostral part of the back of the

mouse. A typical injection volume is 20-50 µL.

Induction of Itch:

Co-inject or subsequently inject the dermatophyte extract at the same site.

Behavioral Observation:

Immediately after injection, place the mouse in the observation chamber.

Record the scratching behavior for a defined period (e.g., 60 minutes).
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A scratch is defined as a lifting of the hind limb towards the injection site followed by a

downward scratching motion.

Data Presentation: Effect of Fsllry-NH2 on Dermatophyte-Induced Itch

Treatment Group
Dose of Fsllry-NH2
(nmol/site, i.d.)

Number of Scratches
(Mean ± SEM) over 60 min

Vehicle (Saline) - 150 ± 15

Dermatophyte Extract - 350 ± 25

Dermatophyte Extract + Fsllry-

NH2
10 220 ± 20

Dermatophyte Extract + Fsllry-

NH2
30 160 ± 18

Dermatophyte Extract + Fsllry-

NH2
100 145 ± 16

Note: The data presented in this table is illustrative and based on typical findings in the

literature. Actual results may vary.

Protocol for Paclitaxel-Induced Mechanical Allodynia
(Pain Model)
While specific data for the intraperitoneal administration of Fsllry-NH2 in this model is limited in

publicly available literature, this protocol outlines the standard procedure for inducing and

measuring mechanical allodynia.

Materials:

Paclitaxel

Fsllry-NH2

Vehicle for paclitaxel (e.g., Cremophor EL and ethanol)
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Vehicle for Fsllry-NH2

Von Frey filaments

Testing apparatus with a wire mesh floor

Procedure:

Induction of Neuropathic Pain:

Administer paclitaxel (e.g., 2 mg/kg, i.p.) to mice on four alternate days.

Assessment of Mechanical Allodynia:

Measure the baseline paw withdrawal threshold using von Frey filaments before paclitaxel

administration.

Place the mouse in a chamber with a wire mesh floor and allow it to acclimate.

Apply von Frey filaments of increasing force to the plantar surface of the hind paw.

The paw withdrawal threshold is the lowest force that elicits a brisk withdrawal response.

Repeat measurements at different time points after paclitaxel administration to confirm the

development of allodynia.

Fsllry-NH2 Administration:

Once allodynia is established, administer Fsllry-NH2 (i.p.) at the desired dose.

Post-treatment Assessment:

Measure the paw withdrawal threshold at various time points after Fsllry-NH2
administration to evaluate its analgesic effect.

Data Presentation: Effect of Fsllry-NH2 on Paclitaxel-Induced Mechanical Allodynia
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Treatment Group
Dose of Fsllry-NH2 (mg/kg,
i.p.)

Paw Withdrawal Threshold
(g) (Mean ± SEM)

Vehicle - 0.4 ± 0.05

Paclitaxel + Vehicle - 0.1 ± 0.02

Paclitaxel + Fsllry-NH2 1 0.2 ± 0.03

Paclitaxel + Fsllry-NH2 5 0.35 ± 0.04

Paclitaxel + Fsllry-NH2 10 0.38 ± 0.05

Note: The data presented in this table is illustrative as specific quantitative data for the

intraperitoneal administration of Fsllry-NH2 in this model is not readily available in the

reviewed literature. It is reported that Fsllry-NH2 reverses taxol-induced mechanical allodynia

in ICR mice.

Protocol for Carrageenan-Induced Paw Edema
(Inflammation Model)
This protocol describes a standard method for inducing acute inflammation. The efficacy of

intraperitoneally administered Fsllry-NH2 in this model requires empirical determination.

Materials:

Lambda-Carrageenan

Fsllry-NH2

Sterile saline

Plethysmometer or calipers

Syringes and needles

Procedure:

Fsllry-NH2 Administration:
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Administer Fsllry-NH2 (i.p.) at the desired dose 30-60 minutes before the induction of

inflammation.

Induction of Inflammation:

Measure the baseline paw volume or thickness.

Inject a small volume (e.g., 20-50 µL) of 1% carrageenan solution into the subplantar

region of the right hind paw.

Inject the same volume of sterile saline into the left hind paw as a control.

Measurement of Paw Edema:

Measure the paw volume or thickness at regular intervals (e.g., 1, 2, 3, 4, and 24 hours)

after carrageenan injection.

The difference in paw volume or thickness between the carrageenan-injected and saline-

injected paws represents the degree of edema.

Data Presentation: Effect of Fsllry-NH2 on Carrageenan-Induced Paw Edema

Treatment Group
Dose of Fsllry-NH2 (mg/kg,
i.p.)

Increase in Paw Volume
(µL) at 4 hours (Mean ±
SEM)

Vehicle + Carrageenan - 100 ± 8

Fsllry-NH2 + Carrageenan 1 75 ± 7

Fsllry-NH2 + Carrageenan 5 50 ± 5

Fsllry-NH2 + Carrageenan 10 42 ± 4

Indomethacin (Positive

Control)
10 35 ± 3

Note: The data presented in this table is illustrative, as specific quantitative data for the

intraperitoneal administration of Fsllry-NH2 in this model is not readily available in the
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reviewed literature.

Conclusion
Fsllry-NH2 is a versatile research tool for investigating the roles of PAR2 and MrgprC11 in

pain, inflammation, and itch. The protocols and data presented here provide a framework for

designing and conducting in vivo studies in mice. Researchers should note the dual activity of

this peptide and carefully consider the appropriate experimental model and controls to

accurately interpret their findings. Further studies are warranted to establish optimal

intraperitoneal dosing and to fully elucidate the therapeutic potential of Fsllry-NH2.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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